Cas no 490-79-9 (2,5-Dihydroxybenzoic acid)

• Product Name: 2,5-Dihydroxybenzoic acid
• CAS No: 490-79-9
• MF: C₇H₆O₄
• MW: 154.120142459869
• MDL: MFCD00002460
• CID: 37739
• PubChem ID: 3469
• Update Time: 2025-11-10

2,5-Dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydroxybenzoic acid
• Gentisic acid
• Hydroquinonecarboxylic acid
• 2,5-Dhba
• 2,5-dihydroxy-benzoicaci
• 2,5-Dioxybenzoic acid
• 5-Hydroxysalicylic acid
• 5-hydroxy-salicylicaci
• acido2,5-diidrossibenzoico
• Benzoic acid, 2,5-dihydroxy-
• 2,5-Dihydroxybenzoic Acid (DHB)
• 2.5-Dihydroxybenzoicacid
• GENTISIC ACID(RG)
• 2,5-DHBA,DHB,Gentisic acid
• 2,5-dihydroxybenzoate
• 2,5-dihydroxy-benzoic acid
• 2,5-dihydroxyphenylcarboxylic acid
• Benzoic acid,2,5-dihydroxy
• Gensigen
• Gensigon
• Gentisate
• Hydroquinonecarboxylic acid
• MS]
• DHB
• DHBA
• 2,5-Dihydroxy benzoic acid
• Gentisinic acid
• Carboxyhydroquinone
• Salicylic acid, 5-hydroxy-
• Kyselina gentisinova
• Gentisinate
• Kyselina gentisinova [Czech]
• Acido gentisico [INN-Spanish]
• Kyselina 2,5-dihydroxybenzoova
• Acidum gentisicum [INN-Latin]
• Acide gentisique [INN-French]
• Acido 2,5
• 2,5-dihydroxybenzoate anion
• SMR000393742
• 5-hydroxysalicylate
• MLS002207134
• MLSMR
• hydroquinonecarboxylate
• 2,5-Dihydroxybenzoic Acid,99%
• Mesalazine Imp. G (EP): 2,5-Dihydroxybenzoic Acid

• MDL： MFCD00002460
• Inchi： 1S/C7H6O4/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,8-9H,(H,10,11)
• InChI Key： WXTMDXOMEHJXQO-UHFFFAOYSA-N
• SMILES： OC(C1C(O)=CC=C(O)C=1)=O
• BRN： 2209119

Computed Properties

• Exact Mass: 154.02700
• Monoisotopic Mass: 154.02660867 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 154.12
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Powder
• Density: 1.3725 (rough estimate)
• Melting Point: 204-208 °C (lit.)
• Boiling Point: 406.9℃ at 760 mmHg
• Flash Point: 214℃
• Refractive Index: 1.6400 (estimate)
• Solubility: It is soluble in alcohol and ether.
• Water Partition Coefficient: dissolution
• PSA: 77.76000
• LogP: 0.79600
• Solubility: It is soluble in water, ethanol and ether, but poorly soluble in chloroform, benzene and carbon disulfide.
• Merck: 4398
• pka: 2.97(at 25℃)
• Sensitiveness: Sensitive to light
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,5-Dihydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：LY3850000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,5-Dihydroxybenzoic acid

2,5-Dihydroxybenzoic Acid (CAS No. 490-79-9): A Comprehensive Overview

2,5-Dihydroxybenzoic acid (CAS No. 490-79-9) is a versatile compound with a wide range of applications in various scientific and industrial fields. This aromatic organic compound, also known as Gentisic acid, is characterized by its molecular formula C₇H₆O₄. The compound's unique structure and properties make it an essential component in numerous research and commercial applications, particularly in the areas of pharmaceuticals, analytical chemistry, and materials science.

The chemical structure of 2,5-dihydroxybenzoic acid consists of a benzene ring with two hydroxyl groups (-OH) and one carboxylic acid group (-COOH) attached at specific positions. This arrangement confers the compound with several important characteristics, including its ability to form stable complexes with metal ions and its potential as a chelating agent. These properties have been extensively studied and utilized in various scientific investigations.

In the field of pharmaceuticals, 2,5-dihydroxybenzoic acid has gained significant attention due to its potential therapeutic applications. Recent studies have explored its anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 2,5-dihydroxybenzoic acid exhibit potent anti-inflammatory effects in vitro and in vivo, making them promising candidates for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 2,5-dihydroxybenzoic acid is also widely used in analytical chemistry as a matrix for matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. The compound's ability to absorb laser energy and facilitate the ionization of analytes makes it an ideal matrix for the analysis of complex biological samples. This application has been particularly useful in proteomics research, where accurate and sensitive detection of proteins is crucial. A recent review in the Analytical Chemistry journal (2020) highlighted the versatility and reliability of 2,5-dihydroxybenzoic acid as a MALDI matrix, emphasizing its role in advancing the field of proteomics.

In materials science, 2,5-dihydroxybenzoic acid has been investigated for its potential use in the synthesis of functional materials. Its ability to form stable complexes with metal ions has led to the development of metal-organic frameworks (MOFs) with unique structural and functional properties. These MOFs have shown promise in applications such as gas storage, catalysis, and drug delivery. A study published in the Journal of Materials Chemistry A (2019) reported the synthesis of MOFs using 2,5-dihydroxybenzoic acid as a ligand, demonstrating their high surface area and excellent stability under various conditions.

The environmental impact of 2,5-dihydroxybenzoic acid has also been a subject of interest. Research has shown that the compound can be biodegraded by certain microorganisms, making it a potentially eco-friendly alternative to other organic compounds. A study published in the Environmental Science & Technology journal (2018) investigated the biodegradation pathways of 2,5-dihydroxybenzoic acid, providing valuable insights into its environmental fate and behavior.

In conclusion, 2,5-dihydroxybenzoic acid (CAS No. 490-79-9) is a multifaceted compound with a broad spectrum of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool in pharmaceuticals, analytical chemistry, materials science, and environmental research. As ongoing research continues to uncover new possibilities for this compound, its significance is likely to grow even further.